1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine

• CAS No.: 648414-11-3
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 1-(furan-2-yl)-N-(1-methoxypropyl)methanimine
• InChI: InChI=1S/C9H13NO2/c1-3-9(11-2)10-7-8-5-4-6-12-8/h4-7,9H,3H2,1-2H3
• InChI Key: NQQIKUSLHGLECG-UHFFFAOYSA-N
• Canonical SMILES: CCC(N=CC1=CC=CO1)OC

Description

1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine is a chemical compound characterized by its unique structure, which includes a furan ring, a methoxypropyl group, and a methanimine functional group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine can be synthesized through several synthetic routes. One common method involves the reaction of furan-2-ylmethanamine with methoxypropylamine under controlled conditions. The reaction typically requires a catalyst, such as a Lewis acid, and is conducted under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, ensuring consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions: 1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophiles like halides (Cl⁻, Br⁻) can be used for substitution reactions.

Major Products Formed:

• Oxidation: The compound can be oxidized to form furan-2-ylmethanone.

• Reduction: Reduction reactions can yield furfurylamine derivatives.

• Substitution: Substitution reactions can produce various halogenated derivatives.

Scientific Research Applications

1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine has several scientific research applications:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds.

• Biology: The compound has been studied for its potential biological activity, including antimicrobial and antioxidant properties.

• Medicine: Research is ongoing to explore its use in pharmaceuticals, particularly in the development of new drugs.

• Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(Furan-2-yl)-N-(1-methoxypropyl)methanimine exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, influencing biochemical processes within cells.

Comparison with Similar Compounds

• Furfurylamine

• 2-Acetylfuran

• 1-Furan-2-yl-2-morpholin-3-yl-ethanone